Cas no 1150271-63-8 (3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester)
1150271-63-8 structure
Product Name:3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester
CAS No:1150271-63-8
MF:C16H23BO4
MW:290.162425279617
MDL:MFCD12026076
CID:839951
PubChem ID:46739360
Update Time:2025-04-19
3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties
Names and Identifiers
-
- 3-(ETHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID, PINACOL ESTER
- Ethyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- DTXSID30674970
- 1150271-63-8
- CS-0174243
- AWB27163
- Ethyl3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- MFCD12026076
- BS-19431
- 3-(Ethoxycarbonyl)-5-methylphenylboronic acid pinacol ester
- Benzoic acid, 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
- J-003206
- AKOS015999486
- F86995
- 3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester
-
- MDL: MFCD12026076
- Inchi: 1S/C16H23BO4/c1-7-19-14(18)12-8-11(2)9-13(10-12)17-20-15(3,4)16(5,6)21-17/h8-10H,7H2,1-6H3
- InChI Key: RNSMBQXQPVWMCE-UHFFFAOYSA-N
- SMILES: O1B(C2C=C(C(=O)OCC)C=C(C)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 290.16900
- Monoisotopic Mass: 290.1689394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76000
- LogP: 2.47090
3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093252-1g |
Ethyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1150271-63-8 | 95% | 1g |
$998.00 | 2023-09-04 | |
| TRC | E895005-25mg |
3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester |
1150271-63-8 | 25mg |
$98.00 | 2023-05-18 | ||
| TRC | E895005-50mg |
3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester |
1150271-63-8 | 50mg |
$161.00 | 2023-05-18 | ||
| TRC | E895005-100mg |
3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester |
1150271-63-8 | 100mg |
$253.00 | 2023-05-18 | ||
| TRC | E895005-250mg |
3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester |
1150271-63-8 | 250mg |
$437.00 | 2023-05-18 | ||
| Fluorochem | 212916-250mg |
Ethyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1150271-63-8 | 95% | 250mg |
£313.00 | 2022-03-01 | |
| Fluorochem | 212916-1g |
Ethyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1150271-63-8 | 95% | 1g |
£625.00 | 2022-03-01 | |
| Chemenu | CM136328-1g |
Ethyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1150271-63-8 | 95% | 1g |
$726 | 2023-02-03 | |
| abcr | AB273647-250 mg |
3-(Ethoxycarbonyl)-5-methylphenylboronic acid, pinacol ester, 98%; . |
1150271-63-8 | 98% | 250mg |
€172.80 | 2023-04-26 | |
| abcr | AB273647-1 g |
3-(Ethoxycarbonyl)-5-methylphenylboronic acid, pinacol ester, 98%; . |
1150271-63-8 | 98% | 1g |
€351.60 | 2023-04-26 |
3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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